4-(2-(2-((3,5-Dimethoxybenzyl)thio)thiazol-4-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C21H21N3O4S2/c1-27-17-7-13(8-18(10-17)28-2)11-29-21-24-16(12-30-21)9-19(25)23-15-5-3-14(4-6-15)20(22)26/h3-8,10,12H,9,11H2,1-2H3,(H2,22,26)(H,23,25)
• InChI Key: YYTWUVIGSNPIMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CSC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)C(=O)N)OC
• Molecular Formula: C21H21N3O4S2
• Molecular Weight: 443.5 g/mol

Description

The compound “4-(2-(2-((3,5-Dimethoxybenzyl)thio)thiazol-4-yl)acetamido)benzamide” is a derivative of thiazole. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazole derivatives are greatly affected by the substituents on the thiazole ring.

Synthesis Analysis

Thiazole derivatives are synthesized by researchers who then evaluate their biological activities. For example, a series of (2-aminothiazol-4-yl)methylesters were synthesized and investigated for their antitubercular activity against M. tuberculosis H37Rv strain.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral. Substituents at position-2 and -4 may not only alter the orientation types, but also shield the nucleophilicity of nitrogen.

Chemical Reactions Analysis

The chemical reactions of thiazole derivatives are influenced by the substituents on the thiazole ring. For instance, the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It resembles pyridine and pyrimidine in its physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects . These activities suggest that the compound may interact with multiple targets, depending on the specific functional groups present in the molecule.

Mode of Action

For example, some thiazole derivatives have been found to inhibit key enzymes or proteins, disrupt cell membrane integrity, or interfere with DNA synthesis .

Biochemical Pathways

These could include pathways related to inflammation, cell proliferation, microbial growth, and more .

Pharmacokinetics

Thiazole derivatives are generally known for their good bioavailability, and their pharmacokinetic properties can be influenced by the specific functional groups present in the molecule .

Result of Action

These could include inhibition of key enzymes or proteins, disruption of cell membrane integrity, interference with DNA synthesis, and more .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thiazole derivatives .

Advantages and Limitations for Lab Experiments

DTBTA has several advantages for lab experiments. It is easy to synthesize and has shown potent biological activity. However, there are some limitations to its use. DTBTA is not water-soluble, which can limit its use in some experiments. Furthermore, the compound has not been extensively studied for its toxicity, which may limit its use in some applications.

Future Directions

There are several future directions for the study of DTBTA. One potential area of research is the development of DTBTA derivatives with improved solubility and potency. Furthermore, the use of DTBTA as a fluorescent probe for the detection of other metal ions could be explored. Additionally, the potential use of DTBTA in combination with other anticancer or antibacterial agents could be investigated.

Scientific Research Applications

DTBTA has shown potential applications in various fields of scientific research. It has been studied for its anticancer, antibacterial, and antifungal activities. DTBTA has also been used as a fluorescent probe for the detection of zinc ions in cells. Furthermore, DTBTA has been studied for its potential use as an anti-inflammatory agent.